molecular formula C9H11FN2O3 B8374421 3-(4-Fluoro-2-nitrophenoxy)propylamine

3-(4-Fluoro-2-nitrophenoxy)propylamine

Cat. No.: B8374421
M. Wt: 214.19 g/mol
InChI Key: VBJLGPCAUXHTQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Fluoro-2-nitrophenoxy)propylamine is a useful research compound. Its molecular formula is C9H11FN2O3 and its molecular weight is 214.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11FN2O3

Molecular Weight

214.19 g/mol

IUPAC Name

3-(4-fluoro-2-nitrophenoxy)propan-1-amine

InChI

InChI=1S/C9H11FN2O3/c10-7-2-3-9(15-5-1-4-11)8(6-7)12(13)14/h2-3,6H,1,4-5,11H2

InChI Key

VBJLGPCAUXHTQG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)[N+](=O)[O-])OCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.5 g of 2-[3-(4-fluoro-2-nitrophenoxy)propyl]isoindole-1,3-dione was suspended in ethanol (140 ml), and hydrazine hydrate (3.0 ml) was added to the resulting suspension. The mixture was stirred for 3.5 hours while heating under reflux. The reaction mixture was cooled to room temperature, and concentrated under reduced pressure. 13 ml of 5N sodium hydroxide aqueous solution was added to the residue, and the resulting mixture was extracted with dichloromethane. The organic layer was washed with a saturated sodium chloride solution, and then dried over anhydrous magnesium sulfate. The resulting dry product was concentrated under reduced pressure to thereby obtain 4.03 g of oily red orange 3-(4-fluoro-2-nitrophenoxy)propylamine (yield: 100%).
Name
2-[3-(4-fluoro-2-nitrophenoxy)propyl]isoindole-1,3-dione
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
140 mL
Type
solvent
Reaction Step Three

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